Cas no 94135-17-8 (Hexanoic acid,6-(dioctadecylamino)-6-oxo-)

Hexanoic acid,6-(dioctadecylamino)-6-oxo- structure
94135-17-8 structure
Product Name:Hexanoic acid,6-(dioctadecylamino)-6-oxo-
CAS No:94135-17-8
MF:C42H83NO3
MW:650.113333940506
CID:811317
PubChem ID:3023708
Update Time:2025-04-19

Hexanoic acid,6-(dioctadecylamino)-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,6-(dioctadecylamino)-6-oxo-
    • 6-(dioctadecylamino)-6-oxohexanoic acid
    • NS00040137
    • EINECS 302-886-7
    • DTXSID40240746
    • 94135-17-8
    • Inchi: 1S/C42H83NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-39-43(41(44)37-33-34-38-42(45)46)40-36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3,(H,45,46)
    • InChI Key: CCURTKJJWYUDJV-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC(=O)O)N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 649.637
  • Monoisotopic Mass: 649.637
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 39
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.5
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 0.901
  • Boiling Point: 719°Cat760mmHg
  • Flash Point: 388.6°C
  • Refractive Index: 1.472
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